![molecular formula C11H8N2O6 B5914050 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide](/img/structure/B5914050.png)
2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide, also known as NOAC, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of chromone derivatives and has been found to possess various pharmacological properties that make it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in the regulation of cell growth and inflammation. For instance, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. By inhibiting these enzymes, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide may prevent the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects:
2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been found to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-proliferative activities. In vitro studies have shown that 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide can scavenge free radicals and reduce oxidative stress, which is implicated in the pathogenesis of various diseases. Additionally, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide is its relatively simple synthesis method, which makes it a viable option for large-scale production. Additionally, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been found to exhibit various pharmacological properties, making it a promising candidate for drug development. However, one of the limitations of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide is its potential toxicity and side effects, which require further investigation.
Future Directions
There are several future directions for research on 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide, including:
1. Investigation of the mechanism of action of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide in cancer therapy and inflammatory diseases.
2. Development of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide derivatives with improved pharmacological properties.
3. Evaluation of the toxicity and safety profile of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide in preclinical and clinical studies.
4. Investigation of the potential applications of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide in other fields of medicine, such as neuroprotection and cardiovascular diseases.
Conclusion:
In conclusion, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide is a promising candidate for drug development due to its various pharmacological properties. The simple synthesis method and potential therapeutic applications make it an attractive target for further research. However, further investigation is required to fully understand the mechanism of action and safety profile of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide.
Synthesis Methods
The synthesis of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide involves the reaction of 6-nitrocoumarin with chloroacetic acid in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to obtain the final compound. The synthesis of 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been reported to be relatively simple and efficient, making it a viable option for large-scale production.
Scientific Research Applications
2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been extensively studied for its potential applications in various fields of medicine, including cancer therapy, neuroprotection, and anti-inflammatory treatments. In cancer therapy, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been found to exhibit cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2-[(6-nitro-2-oxo-2H-chromen-4-yl)oxy]acetamide has been reported to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
2-(6-nitro-2-oxochromen-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O6/c12-10(14)5-18-9-4-11(15)19-8-2-1-6(13(16)17)3-7(8)9/h1-4H,5H2,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTJOUIJYWZTSPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])C(=CC(=O)O2)OCC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Nitro-2-oxo-2H-chromen-4-yloxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.